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Compound of Interest

Compound Name: 1-Tetradecanol

Cat. No.: B3428363 Get Quote

Proper management and disposal of 1-Tetradecanol, also known as Myristyl Alcohol, are

critical for ensuring laboratory safety and environmental protection. This long-chain fatty alcohol

is recognized as a hazardous substance that can cause serious eye irritation and is very toxic

to aquatic life with long-lasting effects.[1][2][3][4][5] Adherence to stringent disposal protocols is

essential to mitigate these risks.

This guide provides a comprehensive, step-by-step operational plan for the safe handling and

disposal of 1-Tetradecanol, tailored for researchers, scientists, and drug development

professionals.

Immediate Safety Protocols: Spills and Personal
Protection
Before handling 1-Tetradecanol, it is imperative to be equipped with the appropriate Personal

Protective Equipment (PPE). In the event of a spill, immediate and correct action is crucial to

prevent exposure and environmental contamination.

Required Personal Protective Equipment (PPE):

Eye and Face Protection: Wear tightly fitting safety goggles with side-shields.[6]

Hand Protection: Use chemical-impermeable gloves.[6]
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Skin and Body Protection: Wear suitable protective, impervious clothing to prevent skin

contact.[3][6]

Respiratory Protection: In situations where dust is generated or exposure limits may be

exceeded, a full-face respirator is necessary.[6]

Spill Management Protocol:

Remove Ignition Sources: Immediately eliminate all potential sources of ignition from the spill

area.[2]

Ensure Ventilation: Work in a well-ventilated area to avoid inhalation of dust or fumes.[6]

Containment: Prevent the spill from spreading and entering drains or water systems.[1][6] If

a significant spill occurs that cannot be contained, local authorities should be notified.[1]

Cleanup:

Minor Spills: Use dry clean-up procedures.[2] Carefully sweep or vacuum the material,

avoiding dust formation, and place it into a suitable, closed, and labeled container for

disposal.[2][7]

Major Spills: Alert personnel in the area and contact emergency responders.[2]

Decontamination: Thoroughly wash hands and any exposed skin after handling.[1]

Step-by-Step Disposal Procedure
The disposal of 1-Tetradecanol must be managed as hazardous waste in compliance with all

relevant regulations.[2]

Operational Steps for Disposal:

Waste Collection: Place any unused or waste 1-Tetradecanol into a suitable, closed, and

clearly labeled container.[2]

Regulatory Classification: Chemical waste generators must consult local, regional, and

national hazardous waste regulations to ensure complete and accurate classification of the
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waste.[1]

Disposal Route Determination:

Recycling/Return: Where possible, recycle any unused portion of the material for its

approved use or return it to the manufacturer or supplier.[8]

Professional Disposal: If recycling is not an option, the waste must be disposed of through

a licensed and approved waste disposal plant or industrial combustion facility.[3][4][5]

Avoid Environmental Release: Under no circumstances should 1-Tetradecanol be released

into the environment, including drains, soil, or water bodies.[2][6] Spillage must be collected.

[3][4]

Quantitative Data Summary
The following table summarizes key physical, chemical, and toxicological data for 1-
Tetradecanol to inform risk assessment and handling procedures.

Property Value

Physical State Solid, paraffin-like

Melting Point 38 - 41°C

Boiling Point ~294°C (at 1 atm)[6]

Flash Point ~155°C[6]

Solubility in Water 1.3 mg/L (at 23°C)[6]

Octanol-Water Partition Coefficient (log Pow) 5.5[6]

Acute Oral Toxicity (LD50, Rat) > 2,000 mg/kg[6]

Acute Dermal Toxicity (LD50, Rabbit) > 8,000 mg/kg[6]

Acute Inhalation Toxicity (Rat) > 1.5 mg/L air[6]

Disposal Workflow
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The logical flow for the proper disposal of 1-Tetradecanol is illustrated below, guiding the user

from initial waste generation to final, compliant disposal.

Preparation & Handling

Collection & Storage

Disposal Pathway Decision

Final Disposal

Waste 1-Tetradecanol Generated

Wear Appropriate PPE
(Goggles, Gloves, Lab Coat)

Place in a suitable,
closed, and labeled container

Recycling or
Return Possible?

Return to
Manufacturer/Supplier

Yes

Consult Local, State,
& Federal Regulations

No

Dispose via Approved
Hazardous Waste Facility
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Click to download full resolution via product page

Caption: Workflow for the safe disposal of 1-Tetradecanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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